Cas no 1896144-87-8 (2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid
• CAS No: 1896144-87-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 6594674
• PubChem ID: 116926729
• Update Time: 2025-05-20

2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid
• 1896144-87-8
• EN300-1817946

• Inchi： 1S/C10H14O3/c1-7-4-5-8(13-7)6-10(2,3)9(11)12/h4-5H,6H2,1-3H3,(H,11,12)
• InChI Key： WOTAPCWUWJDKHV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid

Comprehensive Overview of 2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 1896144-87-8)

The compound 2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 1896144-87-8) is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular framework combines a furan ring with a propanoic acid backbone, making it a versatile intermediate for synthesizing bioactive derivatives. Researchers are particularly intrigued by its potential applications in drug discovery and flavor/fragrance industries, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for furan-based compounds like 2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid has surged due to their role in developing biodegradable materials and natural product analogs. This compound's CAS No. 1896144-87-8 frequently appears in patent literature, highlighting its utility in catalysis and functional material design. A growing number of studies explore its metabolic stability and bioavailability, addressing common queries about its pharmacokinetic properties in AI-driven drug development platforms.

The synthetic routes to 2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid often involve Pd-catalyzed cross-coupling or microwave-assisted reactions, reflecting industry shifts toward energy-efficient methodologies. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for characterizing this compound, as emphasized in peer-reviewed journals. Its logP value and hydrogen bonding capacity make it a subject of computational chemistry studies, particularly in QSAR modeling for targeted therapeutics.

From an industrial perspective, CAS No. 1896144-87-8 is increasingly referenced in cosmetic formulations and food additives due to its mild odor profile and stability. Regulatory databases classify it as compliant with REACH and FDA guidelines, addressing consumer concerns about chemical safety. The compound's thermal degradation behavior and storage conditions are frequently discussed in technical datasheets, catering to supply chain professionals.

Emerging applications of 2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid include its use as a ligand in asymmetric catalysis and as a precursor for polymeric materials with tunable hydrophobicity. These developments resonate with the circular economy movement, where researchers prioritize atom-efficient synthesis. The compound's crystallographic data and solubility parameters are actively documented to support high-throughput screening initiatives.

Environmental impact assessments of CAS No. 1896144-87-8 reveal favorable biodegradation kinetics, positioning it as an alternative to traditional petrochemical intermediates. This aligns with global searches for eco-friendly chemicals and carbon footprint reduction strategies. Academic collaborations are investigating its potential in photosensitizers for solar energy conversion, tapping into renewable energy trends.

In summary, 2,2-dimethyl-3-(5-methylfuran-2-yl)propanoic acid represents a multifaceted compound bridging academic research and industrial innovation. Its CAS No. 1896144-87-8 serves as a key identifier for researchers exploring structure-activity relationships and process optimization. As scientific databases expand, this molecule continues to answer pressing questions about molecular design and sustainable chemistry.